1. Home
  2. Product
  3. 2-Boc-2,3,3A,4,5,9B-hexahydro-1H-pyrrolo[3,4-C]quinoline
2-Boc-2,3,3A,4,5,9B-hexahydro-1H-pyrrolo[3,4-C]quinoline 2-Boc-2,3,3A,4,5,9B-hexahydro-1H-pyrrolo[3,4-C]quinoline
Brand Name: Vulcanchem
CAS No.: 1194375-23-9
VCID: VC0153228
InChI: InChI=1S/C16H22N2O2/c1-16(2,3)20-15(19)18-9-11-8-17-14-7-5-4-6-12(14)13(11)10-18/h4-7,11,13,17H,8-10H2,1-3H3
SMILES: CC(C)(C)OC(=O)N1CC2CNC3=CC=CC=C3C2C1
Molecular Formula: C16H22N2O2
Molecular Weight: 274.364

2-Boc-2,3,3A,4,5,9B-hexahydro-1H-pyrrolo[3,4-C]quinoline

CAS No.: 1194375-23-9

Cat. No.: VC0153228

Molecular Formula: C16H22N2O2

Molecular Weight: 274.364

* For research use only. Not for human or veterinary use.

2-Boc-2,3,3A,4,5,9B-hexahydro-1H-pyrrolo[3,4-C]quinoline - 1194375-23-9

Specification

CAS No. 1194375-23-9
Molecular Formula C16H22N2O2
Molecular Weight 274.364
IUPAC Name tert-butyl 1,3,3a,4,5,9b-hexahydropyrrolo[3,4-c]quinoline-2-carboxylate
Standard InChI InChI=1S/C16H22N2O2/c1-16(2,3)20-15(19)18-9-11-8-17-14-7-5-4-6-12(14)13(11)10-18/h4-7,11,13,17H,8-10H2,1-3H3
Standard InChI Key UKODSGDGRCDPPY-UHFFFAOYSA-N
SMILES CC(C)(C)OC(=O)N1CC2CNC3=CC=CC=C3C2C1

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19